2-Chloro-5-(2-methoxy-5-methylphenyl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(2-methoxy-5-methylphenyl)benzoic acid, or 2C5MMPBA, is a synthetic compound that has been studied for its potential applications in scientific research. It is a monochlorinated benzoic acid derivative that has been found to have promising biological activities.
Mechanism of Action
The mechanism of action of 2C5MMPBA is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of cell wall components in fungi, thus leading to cell death. In addition, it is thought to inhibit the activity of enzymes involved in the synthesis of bacterial cell wall components, leading to inhibition of bacterial growth.
Biochemical and Physiological Effects
2C5MMPBA has been found to have a wide range of biochemical and physiological effects. It has been found to have antifungal, antibacterial, and anti-inflammatory activities. In addition, it has been found to have antioxidant and anti-allergic activities.
Advantages and Limitations for Lab Experiments
2C5MMPBA has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable and non-toxic. However, it is not water-soluble, making it difficult to use in aqueous solutions. In addition, it is not very soluble in organic solvents, making it difficult to use in organic solvents.
Future Directions
Future research on 2C5MMPBA should focus on elucidating its mechanism of action, as well as its biochemical and physiological effects. In addition, further research should be done to explore its potential applications in medicine, agriculture, and other fields. Finally, research should be done to improve the synthesis method of 2C5MMPBA and to make it more water-soluble and more soluble in organic solvents.
Synthesis Methods
2C5MMPBA can be synthesized from the reaction of 2-chlorobenzoic acid with 2-methoxy-5-methylphenol. The reaction is carried out in the presence of a base, such as potassium carbonate, at a temperature of 100-110°C for several hours. The product is then purified by column chromatography and recrystallized from methanol to yield pure 2C5MMPBA.
Scientific Research Applications
2C5MMPBA has been studied for its potential applications in scientific research. It has been found to have antifungal, antibacterial, and anti-inflammatory activities. In addition, it has been used as a model compound to study the mechanism of action of various drugs.
properties
IUPAC Name |
2-chloro-5-(2-methoxy-5-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO3/c1-9-3-6-14(19-2)11(7-9)10-4-5-13(16)12(8-10)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUIFWGFXVLEMPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20681451 |
Source
|
| Record name | 4-Chloro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(2-methoxy-5-methylphenyl)benzoic acid | |
CAS RN |
1255638-91-5 |
Source
|
| Record name | 4-Chloro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20681451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
